4-(3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carbonyl)benzonitrile

• IUPAC Name: 4-[3-(6-methylpyridin-2-yl)oxypyrrolidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C18H17N3O2/c1-13-3-2-4-17(20-13)23-16-9-10-21(12-16)18(22)15-7-5-14(11-19)6-8-15/h2-8,16H,9-10,12H2,1H3
• InChI Key: NUINSJCCOUCFCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(C2)C(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS No.: 1904021-20-0

Description

“4-(3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carbonyl)benzonitrile” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. The exact synthesis process for this specific compound is not available in the retrieved resources.

Molecular Structure Analysis

The molecule consists of a pyrrolidine ring attached to a pyridine ring via an oxygen atom. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Toxicological Investigation

Research often focuses on the detection, quantification, and metabolism of compounds in biological samples. For example, the study by Grapp et al. (2017) on the designer drug 3,4-methylenedioxypyrovalerone (MDPV) showcases how gas chromatography-mass spectrometry (GC-MS) can be used for comprehensive toxicological analysis (Grapp, Kaufmann, & Ebbecke, 2017).

Pharmacokinetic Studies

Investigations into how compounds are absorbed, distributed, metabolized, and excreted in humans are crucial. Renzulli et al. (2011) examined the disposition and metabolism of SB-649868, an orexin receptor antagonist, highlighting the use of high-performance liquid chromatography-mass spectrometry for metabolite profiling (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011).

Exposure Assessment

Studies on environmental or occupational exposure to chemicals, such as pesticides, involve measuring metabolites in biological samples to assess exposure levels. Babina et al. (2012) explored exposure to organophosphorus and pyrethroid pesticides in children, utilizing liquid chromatography/tandem mass spectrometry for metabolite detection (Babina, Dollard, Pilotto, & Edwards, 2012).